Cas no 93507-53-0 (2-Bromo-3-(4-chlorophenyl)-1-propene)

• Product Name: 2-Bromo-3-(4-chlorophenyl)-1-propene
• CAS No: 93507-53-0
• MF: C₉H₈BrCl
• MW: 231.516820907593
• MDL: MFCD00671891
• CID: 869586
• PubChem ID: 10036892
• Update Time: 2025-08-05

2-Bromo-3-(4-chlorophenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-broMo-3-(4-chlorophenyl)-1-propene
• 2-Bromo-3-(4-chlorophenyl)prop-1-ene
• 4-(2-BROMOALLYL)CHLOROBENZENE
• 1-(2-bromoprop-2-enyl)-4-chlorobenzene
• SCHEMBL2350764
• 1-(2-Bromoprop-2-en-1-yl)-4-chlorobenzene
• DTXSID30434551
• MFCD00671891
• 93507-53-0
• 1-(2-bromo-allyl)-4-chloro-benzene
• ILCUGTIAEMQJCM-UHFFFAOYSA-N
• AKOS016016718
• 1-(2-bromo-allyl)4-chloro-benzene
• 1-(2-Bromoallyl)-4-chlorobenzene
• 4-(2-Bromoprop-2-en-1-yl)chlorobenzene
• 2-Bromo-3-(4-chlorophenyl)-1-propene

• MDL： MFCD00671891
• Inchi： 1S/C9H8BrCl/c1-7(10)6-8-2-4-9(11)5-3-8/h2-5H,1,6H2
• InChI Key： ILCUGTIAEMQJCM-UHFFFAOYSA-N
• SMILES： BrC(=C)CC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 229.94979g/mol
• Monoisotopic Mass: 229.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.458
• Boiling Point: 257.782°C at 760 mmHg
• Flash Point: 132.057°C
• Refractive Index: 1.577
• LogP: 3.79110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Bromo-3-(4-chlorophenyl)-1-propene

Comprehensive Overview of 2-Bromo-3-(4-chlorophenyl)-1-propene (CAS No. 93507-53-0)

2-Bromo-3-(4-chlorophenyl)-1-propene, identified by its CAS number 93507-53-0, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a bromine substituent and a 4-chlorophenyl group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for 2-Bromo-3-(4-chlorophenyl)-1-propene synthesis, applications in drug development, and safety data sheets (SDS), reflecting its relevance in modern scientific workflows.

The growing interest in sustainable chemistry and green synthesis methods has positioned CAS 93507-53-0 as a subject of innovation. Recent studies explore its role in catalyzed cross-coupling reactions, a hotspot in organic chemistry due to their efficiency and reduced environmental impact. Questions like "How to optimize the yield of 2-Bromo-3-(4-chlorophenyl)-1-propene?" or "Alternative solvents for its synthesis" are frequently encountered in academic forums, highlighting the demand for eco-friendly protocols.

From a commercial perspective, 2-Bromo-3-(4-chlorophenyl)-1-propene is often associated with high-purity standards and custom synthesis services. Suppliers emphasize batch-to-batch consistency and regulatory compliance, addressing concerns raised by quality-focused buyers. The compound���s storage conditions (e.g., inert atmosphere, low temperature) and handling precautions are also critical topics, aligning with the broader industry shift toward laboratory safety enhancements.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize 93507-53-0. These methods ensure accurate identification and purity assessment, which are vital for applications like material science and bioconjugation. Emerging trends, including AI-driven molecular modeling, further integrate this compound into predictive analytics for reaction optimization.

In summary, 2-Bromo-3-(4-chlorophenyl)-1-propene (CAS 93507-53-0) bridges fundamental research and industrial innovation. Its versatility in organic transformations, coupled with evolving synthetic methodologies, ensures its continued prominence in scientific literature and commercial catalogs. Future developments may focus on scalable production techniques and novel derivatives, responding to the dynamic needs of chemical R&D.